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Compound of Interest

Compound Name: beta-L-ribopyranose

Cat. No.: B11927120

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical handling, safety protocols, and disposal is paramount for ensuring a
safe and efficient laboratory environment. This document provides essential, immediate safety
and logistical information for the handling of beta-L-ribopyranose, a monosaccharide used in
various research applications. While beta-L-ribopyranose is not classified as a hazardous
substance under the Globally Harmonized System (GHS), adherence to standard laboratory
safety procedures is crucial to minimize exposure and maintain experimental integrity.[1]

Physicochemical Data

A summary of the key physical and chemical properties of beta-L-ribopyranose is provided
below. This data is essential for safe handling, storage, and experimental planning.

Property Value

Molecular Formula C5H1005

Molecular Weight 150.13 g/mol [1]

Physical Description White odorless powder[1]
GHS Hazard Classification Not classified as hazardous[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is recommended to ensure minimal risk of

exposure and contamination when handling beta-L-ribopyranose, particularly in its powdered

form.
PPE Category Item Specifications
Should be worn at all times to
Eye Protection Safety glasses or goggles protect against airborne
particles.[2]
To prevent skin contact and
Hand Protection Disposable nitrile gloves potential contamination of the
product.[2]
To be worn over personal
Body Protection Laboratory coat clothing to protect against
spills.[2]
Recommended when handling
) ) ) large quantities or when dust
Respiratory Protection Dust mask or respirator

generation is likely, to prevent

inhalation.[2]

Operational Plan: Step-by-Step Handling Procedure

Proper handling techniques are critical for personal safety and to maintain the purity of the

chemical. The following workflow outlines the recommended procedure for handling beta-L-

ribopyranose in a laboratory setting.
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Handling Workflow for beta-L-ribopyranose
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Experimental Protocols:

Preparation: Before handling, ensure the workspace is clean and uncluttered.[2] Don the
appropriate personal protective equipment as outlined in the table above. Locate the nearest
safety shower and eyewash station.[2]

Dispensing: When transferring beta-L-ribopyranose powder, do so in a well-ventilated area
or under a chemical fume hood to minimize dust inhalation.[2] Use a spatula or scoop for the
transfer and avoid creating dust clouds.[2]

Weighing: Use a weighing paper or a suitable container on an analytical balance.[2]

Dissolving: When preparing a solution, add the solid beta-L-ribopyranose to the solvent
slowly while stirring to prevent splashing.

Spill Cleanup: In the event of a spill, gently sweep up the solid material, avoiding dust
generation, and place it in a designated waste container.[2] Clean the spill area with a damp
cloth.[2]

Disposal Plan

As beta-L-ribopyranose is a non-hazardous sugar, it generally does not require special
disposal procedures. However, always adhere to local, state, and federal regulations for
chemical waste disposal.

Small, Uncontaminated Quantities (less than 100g): For small amounts of uncontaminated solid
beta-L-ribopyranose or its aqueous solutions, disposal down the sanitary sewer is often
acceptable.[3]

o Dissolve: If in solid form, dissolve the beta-L-ribopyranose in a volume of water that is at
least 100 times its mass.[3]

o Neutralize: Check the pH of the solution. If it is not within the neutral range (typically 5.5-9.5),
adjust it accordingly.[3]

e Flush: Pour the solution down the drain with a copious amount of cold running water (at least
20 parts water to 1 part solution).[3]
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Large Quantities (greater than 100g) or Contaminated Waste: For larger quantities or for beta-
L-ribopyranose that is contaminated with other hazardous chemicals, do not dispose of it
down the drain.[3]

o Collect: Place the waste in a clearly labeled, sealed container. The label should include
"beta-L-ribopyranose" and a list of any contaminants.[3]

o Store: Store the waste container in a designated, secure area away from incompatible
materials.

o Dispose: Contact your institution's Environmental Health and Safety (EHS) office for
guidance on proper disposal procedures for chemical waste.

Container Disposal: Empty containers that held beta-L-ribopyranose should be triple-rinsed
with water. The rinsate can be disposed of down the drain. After rinsing, the container can
typically be disposed of in the regular trash, but be sure to deface the label first.[3]

PPE Selection Logic

The selection of appropriate PPE is based on a risk assessment of the potential hazards
associated with the handling of beta-L-ribopyranose. The following diagram illustrates the
decision-making process for PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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